6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate

• IUPAC Name: [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 5-chloro-2-nitrobenzoate
• InChI: InChI=1S/C21H19ClN4O7S2/c1-3-11(4-2)18(28)23-20-24-25-21(35-20)34-10-13-8-16(27)17(9-32-13)33-19(29)14-7-12(22)5-6-15(14)26(30)31/h5-9,11H,3-4,10H2,1-2H3,(H,23,24,28)
• InChI Key: PXXTZPWONHKLQQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C21H19ClN4O7S2
• Molecular Weight: 539.0 g/mol

Description

6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate is a useful research compound. Its molecular formula is C21H19ClN4O7S2 and its molecular weight is 538.97. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Biological Activities

• Nitric Oxide Synthase Inhibition : Thiadiazoline and pyrazoline heterocycles exhibit inhibitory activities against different isoforms of nitric oxide synthase (NOS), important for understanding and potentially managing conditions related to NOS activity. The synthesis involves combining arylthiadiazoline or arylpyrazoline skeletons with a carboxamide or carbothioamide moiety, suggesting potential pathways for synthesizing compounds like the one of interest. These compounds show selective inhibition towards either inducible or neuronal NOS, with specific derivatives being particularly potent inhibitors (Arias et al., 2018).

• Fungicidal Activity : Some thiadiazoles have been prepared as potential fungicides, showing significant activity against diseases like rice sheath blight. This indicates the potential for the compound to have applications in agriculture, particularly in the development of new fungicidal agents (Chen, Li, & Han, 2000).

• Antimicrobial and Anticancer Agents : A series of triazolo-thiadiazoles, related to the compound of interest, have been investigated for their in vitro antioxidant properties and anticancer activity. These studies offer a foundation for exploring similar compounds' therapeutic potential, with some derivatives showing potent activity against hepatocellular carcinoma cell lines (Sunil et al., 2010).

• Antiviral and Cytotoxic Activities : Pyrazole- and isoxazole-based heterocycles, through synthetic modifications, have been tested for their antiviral activities against Herpes simplex type-1 (HSV-1) and cytotoxic activities, suggesting potential pharmaceutical applications for similarly structured compounds (Dawood et al., 2011).